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Compound of Interest

Compound Name: CJ-2360

Cat. No.: B15580166

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of CJ-
2360, a potent and orally active inhibitor of Anaplastic Lymphoma Kinase (ALK). The
information is intended for use in preclinical research and drug development settings.

Overview of CJ-2360

CJ-2360 is a small molecule inhibitor belonging to a class of compounds with a fused
indoloquinoline scaffold. It is a highly potent and selective inhibitor of wild-type ALK and several
clinically relevant ALK mutants.[1] Due to its ability to induce complete tumor regression in
preclinical models, CJ-2360 is a promising candidate for further development as a therapeutic
agent for ALK-positive cancers, such as non-small-cell lung cancer (NSCLC).[2]

Mechanism of Action

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that, when constitutively
activated through genetic alterations like chromosomal translocations, gene amplification, or
point mutations, can drive the growth and survival of cancer cells. CJ-2360 exerts its anti-tumor
effects by binding to the ATP-binding pocket of the ALK kinase domain, thereby inhibiting its
phosphorylation and the subsequent activation of downstream signaling pathways, including
the RAS-MAPK, PI3K-AKT, and JAK-STAT pathways. This blockade of oncogenic signaling
leads to the inhibition of cell proliferation and the induction of apoptosis in ALK-dependent
cancer cells.

Quantitative Data Summary
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The following table summarizes the key quantitative data for CJ-2360.

Property Value Reference
Molecular Weight 475.56 g/mol [1]
Chemical Formula C27H30FNsO:2 [1]

CAS Number 2226742-61-4 [1]

ICso (wild-type ALK) 2.2nM [1]

ICs0 (KARPAS-299 cells) 1.8 nM [1]

ICso0 (H3122 cells) 3nM [1]
Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage (Solid) -20°C for up to 3 years

-20°C for short-term, -80°C for

Storage (Stock Solution)
long-term

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of CJ-
2360 in DMSO

This protocol describes the preparation of a 10 mM stock solution of CJ-2360, which can be
used for in vitro cell-based assays.

Materials:

CJ-2360 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Equilibrate CJ-2360 to Room Temperature: Before opening, allow the vial of CJ-2360
powder to equilibrate to room temperature for at least 20-30 minutes. This prevents the
condensation of moisture, which can affect the stability of the compound.

o Weigh CJ-2360: Carefully weigh out 4.76 mg of CJ-2360 powder and transfer it to a sterile
microcentrifuge tube.

o Calculation: To prepare a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 475.56 g/mol = 4.7556 mg

¢ Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CJ-
2360 powder.

e Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.

o Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20
uL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles. Store
the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term storage
(up to six months).

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol describes the dilution of the 10 mM CJ-2360 stock solution to final working
concentrations for treating cells in culture.
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Materials:

10 mM CJ-2360 stock solution in DMSO

Appropriate cell culture medium (e.g., RPMI-1640)

Sterile serological pipettes and pipette tips

Sterile microcentrifuge tubes or a 96-well plate for serial dilutions
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM CJ-2360 stock solution at room
temperature.

o Prepare Intermediate Dilutions (Optional but Recommended): To avoid pipetting very small
volumes and to ensure accurate final concentrations, it is recommended to prepare an
intermediate dilution of the stock solution in cell culture medium. For example, to achieve a
final concentration of 10 nM in a 1 mL cell culture volume, you can prepare a 1 uM
intermediate solution.

o Prepare Final Working Solutions: Add the appropriate volume of the stock or intermediate
solution to the cell culture medium to achieve the desired final concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept as
low as possible, typically not exceeding 0.1%, to avoid solvent-induced cytotoxicity.

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without CJ-
2360) to the cell culture medium as was used for the highest concentration of the inhibitor.

o Treat Cells: Remove the existing medium from the cultured cells and replace it with the
medium containing the desired concentrations of CJ-2360 or the vehicle control.

 Incubate and Analyze: Incubate the cells for the desired period and then proceed with
downstream analysis (e.g., cell viability assays, western blotting for phosphorylated ALK).

Safety Precautions
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» Handle CJ-2360 in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

» Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the
affected area immediately with copious amounts of water.

Consult the Safety Data Sheet (SDS) for CJ-2360 for more detailed safety information.

Mandatory Visualizations
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Stock Solution Preparation

Weigh 4.76 mg CJ-2360

Add 1 mL DMSO

Vortex to Dissolve

Aliguot into single-use tubes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing CJ-2360 stock and working solutions.
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Inhibition by CJ-2360
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Caption: ALK signaling pathway and inhibition by CJ-2360.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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